1,4-Butanedisulfonic Acid Disodium Salt

Specification

• CAS No.: 36589-61-4
• Molecular Formula: C4H10NaO6S2
• Molecular Weight: 241.2 g/mol
• IUPAC Name: disodium;butane-1,4-disulfonate
• Standard InChI: InChI=1S/C4H10O6S2.Na/c5-11(6,7)3-1-2-4-12(8,9)10;/h1-4H2,(H,5,6,7)(H,8,9,10)
• Standard InChI Key: BANLSWYBYSATCV-UHFFFAOYSA-N
• SMILES: C(CCS(=O)(=O)[O-])CS(=O)(=O)[O-].[Na+].[Na+]
• Canonical SMILES: C(CCS(=O)(=O)O)CS(=O)(=O)O.[Na]

Introduction

Chemical Properties and Structure

1,4-Butanedisulfonic Acid Disodium Salt has a defined molecular structure consisting of a linear four-carbon chain with sulfonate groups (-SO₃⁻) attached at positions 1 and 4, each balanced by a sodium cation (Na⁺). The molecular formula is C₄H₈Na₂O₆S₂ with a molecular weight of 262.21 g/mol. The compound is derived from the parent compound butane-1,4-disulfonic acid (CID 119022) through neutralization with sodium hydroxide.

Molecular Structure Information

Table 2.1: Molecular Structure Parameters of 1,4-Butanedisulfonic Acid Disodium Salt

Property	Value
Molecular Formula	C₄H₈Na₂O₆S₂
Molecular Weight	262.21 g/mol
Exact Mass	261.95600
Parent Compound	Butane-1,4-disulfonic acid (CID 119022)
PubChem CID	119021

The molecular structure features two terminal sulfonate groups that provide the compound with its characteristic chemical reactivity and solubility properties. These functional groups contribute to the compound's ability to interact with water and other polar solvents through ionic interactions, hydrogen bonding, and dipole-dipole forces.

Names and Identifiers

1,4-Butanedisulfonic Acid Disodium Salt is known by multiple names and identifiers in chemical databases and literature, facilitating its identification across different sources and applications.

Primary Identifiers

Table 3.1: Key Identifiers of 1,4-Butanedisulfonic Acid Disodium Salt

Identifier Type	Value
CAS Number	36589-61-4
PubChem CID	119021
Molecular Formula	C₄H₈Na₂O₆S₂
EC Number	609-262-6
MFCD	00059839

Physical Properties

The physical properties of 1,4-Butanedisulfonic Acid Disodium Salt determine its behavior in various environments and applications, providing crucial information for handling, storage, and utilization.

Key Physical Characteristics

Table 4.1: Physical Properties of 1,4-Butanedisulfonic Acid Disodium Salt

Property	Value
Appearance	White powder
Density	2.347
Melting Point	147 °C
Boiling Point	Not Available
Polar Surface Area (PSA)	131.16000
LogP	1.01860
Index of Refraction	1.539

The compound appears as a white crystalline powder with a relatively high density of 2.347, typical of metal-containing organic salts. Its melting point of 147 °C indicates moderate thermal stability, suitable for a range of laboratory and industrial applications. The LogP value of 1.01860 suggests a balance between hydrophilic and lipophilic properties, while the high polar surface area (PSA) of 131.16000 indicates significant potential for hydrogen bonding and other polar interactions.

Parameter	Classification
Hazard Codes	T,N
Hazard Class	6.1
Packaging Group	II
WGK Germany	3
RIDADR	UN 3283 6.1/PG 2

The compound carries the hazard codes T (Toxic) and N (Dangerous for the environment), indicating significant health and environmental concerns. Its classification in hazard class 6.1 with packaging group II designates it as a substance presenting medium danger, particularly related to toxicity. The WGK (Wassergefährdungsklasse) Germany rating of 3 indicates that it is severely hazardous to water bodies.

Risk Phrase	Description
R23/25	Toxic by inhalation and if swallowed
R33	Danger of cumulative effects
R50/53	Very toxic to aquatic organisms, may cause long-term adverse effects in the aquatic environment

Safety Phrase
S20/21-S28-S45-S60-S61

The risk phrases clearly indicate that 1,4-Butanedisulfonic Acid Disodium Salt poses significant health hazards if inhaled or ingested, with potential for bioaccumulation. Of particular concern is its high toxicity to aquatic organisms with potential for long-term environmental damage. The compound must be handled with appropriate safety precautions as indicated by the safety phrases, including proper personal protective equipment and waste management protocols.

Supplier	Product Code	Format	Purity
LGC Standards	TRC-B689880	Neat	>95% (HPLC)
Biosynth/Carbosynth	FB33093	White powder	Min 98% (Assay: 99.1%)

These commercial preparations are typically available for research, development, and analytical purposes, with varying restrictions on shipping and handling due to the compound's hazard classification.

Regulatory Status

The EPA TSCA (Toxic Substances Control Act) has designated 1,4-Butanedisulfonic acid, sodium salt (1:2) with an ACTIVE commercial activity status, indicating ongoing manufacture, import, or processing in the United States for commercial purposes. For international trade, the compound is classified under HS Code 2904100000, which encompasses "derivatives containing only sulpho groups, their salts and ethyl esters".